CP-10

• Molecular Formula: C43H47N13O7
• Molecular Weight: 857.9 g/mol
• InChI: InChI=1S/C43H47N13O7/c1-26-31-22-46-43(49-38(31)55(28-5-2-3-6-28)41(61)32(26)25-57)47-35-11-9-29(21-45-35)53-16-14-52(15-17-53)23-27-24-54(51-50-27)18-20-63-19-13-44-33-8-4-7-30-37(33)42(62)56(40(30)60)34-10-12-36(58)48-39(34)59/h4,7-9,11,21-22,24-25,28,34,44H,2-3,5-6,10,12-20,23H2,1H3,(H,48,58,59)(H,45,46,47,49)
• InChIKey: MZTSDEMVUMXQFP-UHFFFAOYSA-N

CP-10: A Selective CDK6 PROTAC Degrader for Hematologic Malignancy Research

CP-10 (CAS 2366268-80-4) is a synthetic organic PROTAC (Proteolysis Targeting Chimera) that functions as a selective degrader of cyclin-dependent kinase 6 (CDK6) [1]. The compound is a bifunctional molecule comprising the CDK4/6 inhibitor palbociclib conjugated via a linker to pomalidomide, a ligand that recruits the cereblon E3 ubiquitin ligase complex . This design enables CP-10 to induce ubiquitin-proteasome-mediated degradation of CDK6, a critical kinase implicated in cell cycle progression and transcriptional regulation in various cancers [2]. CP-10 is primarily utilized in preclinical oncology research, particularly in models of hematopoietic malignancies and CDK4/6 inhibitor resistance [3].

Workflow CDK6-selective PROTAC degradation studies

Model context Hematologic malignancy and resistance models

Mechanism Cereblon-dependent ubiquitin-proteasome degradation

• [1] Guide to Pharmacology. CP-10 Ligand Page. IUPHAR/BPS. Accessed 2026. View Source
• [2] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source
• [3] Su S, et al. Potent and Preferential Degradation of CDK6 via Proteolysis Targeting Chimera Degraders. J Med Chem. 2019 Aug 2. View Source

Why Generic Substitution of CP-10 Fails in CDK6-Targeted Degradation Research

The CDK4/6 kinase family is a well-established therapeutic target, yet inhibitors like palbociclib often face limitations due to acquired resistance and incomplete target inhibition [1]. CP-10 is not a simple inhibitor; it is a heterobifunctional degrader that catalytically removes the CDK6 protein. This mechanism is fundamentally different from occupancy-driven inhibition, making CP-10's activity highly dependent on the formation of a ternary complex between CDK6, CP-10, and the E3 ligase cereblon [2]. Consequently, compounds with similar inhibitory profiles (e.g., palbociclib) cannot be substituted for CP-10 in experiments designed to study the phenotypic consequences of CDK6 protein loss, nor can they overcome resistance mechanisms that rely on CDK6 amplification or mutation [3]. Furthermore, degradation efficiency is exquisitely sensitive to linker length and composition, meaning that even structurally related PROTACs targeting CDK6 (e.g., BSJ-03-123) exhibit vastly different potencies and selectivity windows, precluding any assumption of functional equivalence [4].

Palbociclib and other inhibitors do not induce CDK6 protein loss; occupancy-driven inhibition cannot replicate catalytic degradation.

Ternary complex formation is essential for activity; even structurally related PROTACs (e.g., BSJ-03-123) may exhibit different degradation potencies.

Linker composition and length critically influence degradation selectivity; direct substitution risks shifted isoform or off-target profiles.

• [1] O'Leary B, et al. The genetic landscape and clonal evolution of breast cancer resistance to palbociclib plus fulvestrant in the PALOMA-3 trial. Cancer Discov. 2018 Nov;8(11):1390-1403. View Source
• [2] Bondeson DP, et al. Lessons in PROTAC design from selective degradation with a promiscuous warhead. Cell Chem Biol. 2018 Jan 18;25(1):78-87.e5. View Source
• [3] Yang C, et al. Acquired CDK6 amplification promotes breast cancer resistance to CDK4/6 inhibitors and loss of ER signaling and dependence. Oncogene. 2017 Apr 20;36(16):2255-2264. View Source
• [4] Brand M, et al. Homolog-Selective Degradation as a Strategy to Probe the Function of CDK6 in AML. Cell Chem Biol. 2019 Feb 21;26(2):300-306.e9. View Source

Quantitative Evidence Guide for CP-10: Key Differentiation from CDK4/6 Inhibitors and Alternative Degraders

CP-10 Achieves Nanomolar Degradation Potency for CDK6, Far Exceeding BSJ-03-123

In a direct comparison of CDK6-targeting PROTACs, CP-10 exhibits a half-maximal degradation concentration (DC50) of 2.1 nM in U251 human glioblastoma cells, as measured by Western blot analysis [1]. In contrast, a structurally distinct CDK6 PROTAC, BSJ-03-123, is reported to have a DC50 in the sub-10 μM range under similar cellular conditions, representing a potency difference of approximately 500- to 5000-fold . This substantial disparity in degradation efficiency highlights that CP-10 is significantly more potent at inducing CDK6 loss, enabling robust target engagement at substantially lower compound concentrations.

DC50 Potency

Reported

DC50: 2.1 nM (CP-10) vs sub-10 μM (BSJ-03-123) ≈ 500–5000× fold difference

Supports target engagement at low concentrations

U251 cells; Western blot quantification

Evidence Dimension	CDK6 degradation potency (DC50)
Target Compound Data	2.1 nM
Comparator Or Baseline	BSJ-03-123: sub-10 μM (~1000-10,000 nM)
Quantified Difference	Approximately 500- to 5000-fold more potent
Conditions	U251 glioblastoma cells; Western blot quantification

Why This Matters

Higher potency reduces the required working concentration, minimizing potential off-target effects and conserving valuable compound for extensive or long-term studies.

• [1] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source

CP-10 Demonstrates Superior Degradation Selectivity for CDK6 Over CDK4 Compared to Its Parent Inhibitor

While its parent compound, palbociclib, is a dual CDK4/6 inhibitor (IC50 = 4 nM for CDK4, 11 nM for CDK6), CP-10 is engineered for preferential CDK6 degradation [1]. In U251 cells, CP-10 degrades CDK6 with a DC50 of 2.1 nM, but its DC50 for CDK4 degradation is 150-180 nM [2]. This yields a 71- to 86-fold selectivity window for CDK6 degradation over CDK4 degradation, whereas palbociclib inhibits both kinases with roughly equipotent nanomolar affinity [1]. This represents a significant shift in functional selectivity from dual inhibition to preferential degradation.

Degradation Selectivity

Head-to-head

71–86× selective CDK6 over CDK4 (DC50: 2.1 nM vs 150–180 nM); palbociclib ~2.8× inhibition selectivity

Reported selectivity window context

U251 cells; CP-10 degradation selectivity >25× wider than parent inhibitor window

Evidence Dimension	CDK6 vs. CDK4 selectivity (fold-difference)
Target Compound Data	71- to 86-fold selective for CDK6 degradation over CDK4 (DC50 CDK6: 2.1 nM; DC50 CDK4: 150-180 nM)
Comparator Or Baseline	Palbociclib: ~2.8-fold more potent against CDK4 than CDK6 (IC50 CDK4: 4 nM; IC50 CDK6: 11 nM)
Quantified Difference	CP-10's degradation selectivity window is >25-fold wider than palbociclib's inhibition window.
Conditions	U251 human glioblastoma cells; DC50 values by Western blot

Why This Matters

This enhanced selectivity allows researchers to dissect CDK6-specific biology without the confounding effects of concomitant CDK4 inhibition, which is a common limitation of current small-molecule CDK4/6 inhibitors.

• [1] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source
• [2] Su S, et al. Potent and Preferential Degradation of CDK6 via Proteolysis Targeting Chimera Degraders. J Med Chem. 2019 Aug 2. View Source

CP-10 Overcomes Palbociclib Resistance by Degrading Mutant and Overexpressed CDK6

A key limitation of ATP-competitive inhibitors like palbociclib is the emergence of resistance through CDK6 amplification or mutation. CP-10 addresses this by degrading the protein target. Crucially, CP-10 degrades a clinically relevant mutant form of CDK6, CDK6(D163G), as efficiently as it degrades wild-type CDK6 [1]. Furthermore, CP-10 potently inhibits the proliferation of palbociclib-resistant cell lines in vitro, with IC50 values of approximately 10 nM in MM.1S multiple myeloma cells and 8 nM in Mino mantle cell lymphoma cells . In contrast, the inhibitory activity of palbociclib is significantly diminished in these resistant contexts [2].

Resistant Mutant Activity

Head-to-head

Degrades CDK6(D163G) mutant; IC50 ≈10 nM (MM.1S) and ≈8 nM (Mino) in palbociclib-resistant cells

Supports resistant cell model endpoint review

Palbociclib shows reduced activity in these models

Evidence Dimension	Efficacy in palbociclib-resistant models
Target Compound Data	Degrades CDK6(D163G) mutant with similar efficiency to wild-type; IC50 ≈10 nM (MM.1S) and ≈8 nM (Mino) in resistant cells.
Comparator Or Baseline	Palbociclib: Reduced or absent efficacy in models with CDK6 amplification/mutation.
Quantified Difference	Qualitative difference: CP-10 maintains activity; palbociclib does not.
Conditions	Cell proliferation assays; MM.1S and Mino cell lines

Why This Matters

This capability makes CP-10 an essential tool for investigating CDK6 function in the context of acquired resistance to standard-of-care CDK4/6 inhibitors, a major clinical challenge.

• [1] Guide to Pharmacology. CP-10 Ligand Page. IUPHAR/BPS. Accessed 2026. View Source
• [2] Su S, et al. Potent and Preferential Degradation of CDK6 via Proteolysis Targeting Chimera Degraders. J Med Chem. 2019 Aug 2. View Source

Global Proteomic Analysis Confirms CDK6 as the Sole Degraded Protein by CP-10

To rigorously assess off-target effects, quantitative proteomic analysis was performed on U251 cells treated with 100 nM CP-10 for 4 hours. This unbiased, whole-proteome analysis confirmed that CDK6 was the only protein significantly degraded under these conditions, demonstrating exceptional proteome-wide selectivity [1]. In comparison, many kinase inhibitors, including palbociclib, exhibit broader kinome-wide inhibition profiles at similar effective concentrations, as determined by competitive binding assays [2]. This level of target-specific degradation provides a clean experimental system.

Proteome-Wide Selectivity

Reported

CDK6 is the only significantly degraded protein (100 nM, 4h); palbociclib exhibits broader kinome inhibition

Proteome-wide target specificity context

Quantitative MS proteomics; U251 cells

Evidence Dimension	Proteome-wide degradation selectivity
Target Compound Data	CDK6 is the only protein degraded (4-hour treatment, 100 nM)
Comparator Or Baseline	Palbociclib: Inhibits multiple kinases at 100 nM; exact off-target count depends on assay, but generally broader than a single target.
Quantified Difference	Qualitative difference: CP-10 shows a single degradation target; palbociclib inhibits a wider range of kinases.
Conditions	Quantitative mass spectrometry-based proteomics; U251 cells

Why This Matters

A clean selectivity profile reduces the likelihood of observing compound-driven phenotypes that are unrelated to CDK6 loss, thereby increasing confidence in experimental conclusions and target validation efforts.

• [1] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source
• [2] Klaeger S, et al. The target landscape of clinical kinase drugs. Science. 2017 Dec 1;358(6367):eaan4368. View Source

CP-10 Achieves Significant CDK6 Degradation at Low Nanomolar Concentrations in Relevant Cancer Models

Quantitative assessment of degradation efficiency demonstrates that CP-10 induces robust CDK6 loss at low concentrations. In U251 glioblastoma cells, CP-10 treatment results in approximately 72% degradation of CDK6 at 10 nM and 89% degradation at 100 nM . This concentration-dependent degradation is consistent with a potent DC50 of 2.1 nM. In contrast, the alternative CDK6 PROTAC BSJ-03-123 requires concentrations in the 50-1000 nM range to induce observable degradation of CDK6 over a similar time frame (3 hours) . This confirms that CP-10 achieves maximal target engagement at lower concentrations, which is critical for minimizing compound interference in cellular assays.

Concentration-Dependent Degradation

Data to verify

72% degradation at 10 nM; 89% at 100 nM (U251 cells)

Concentration-dependent degradation profile

Reported values; effective range lower than BSJ-03-123 (50–1000 nM)

Evidence Dimension	Percent CDK6 degradation at specified concentrations
Target Compound Data	72% degradation at 10 nM; 89% degradation at 100 nM
Comparator Or Baseline	BSJ-03-123: Degradation observed only at 50-1000 nM (exact % not specified)
Quantified Difference	CP-10 achieves >70% degradation at a concentration 5- to 100-fold lower than BSJ-03-123's effective range.
Conditions	U251 glioblastoma cells; Western blot quantification

Why This Matters

The ability to achieve near-complete target degradation with low compound concentrations improves the signal-to-noise ratio in phenotypic screens and reduces the potential for non-specific cytotoxicity.

CP-10's Degradation Kinetics Enable Time-Resolved Studies of CDK6 Loss

The temporal dynamics of protein degradation are critical for experimental design. CP-10 induces CDK6 degradation with rapid onset: degradation commences within 2 hours of treatment, and complete degradation is observed after 6 hours in U251 cells at a concentration of 100 nM [1]. This defined kinetic profile allows researchers to precisely schedule downstream assays (e.g., RNA-seq, phospho-proteomics) to capture the acute or chronic consequences of CDK6 loss. This contrasts with the continuous and reversible nature of kinase inhibition by palbociclib, which does not eliminate the target protein and whose effects are rapidly reversed upon compound washout [2].

Degradation Kinetics

Reported

Onset ≈2 h; complete degradation ≈6 h at 100 nM

Time-resolved degradation kinetic context

Supports washout and temporal signaling studies

Evidence Dimension	Time to complete target ablation
Target Compound Data	Degradation onset: 2 hours; Complete degradation: 6 hours (at 100 nM)
Comparator Or Baseline	Palbociclib: Reversible inhibition with no protein degradation; effects reversed upon washout.
Quantified Difference	Qualitative difference: CP-10 enables a defined, irreversible protein removal window; palbociclib provides continuous, reversible target inhibition.
Conditions	U251 glioblastoma cells; 100 nM CP-10

Why This Matters

This kinetic control is essential for washout experiments and for studying the temporal hierarchy of cellular responses to CDK6 removal, which cannot be achieved with traditional inhibitors.

• [1] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source
• [2] Fry DW, et al. Specific inhibition of cyclin-dependent kinase 4/6 by PD 0332991 and associated antitumor activity in human tumor xenografts. Mol Cancer Ther. 2004 Nov;3(11):1427-38. View Source

High-Impact Application Scenarios for CP-10 in Oncology and Chemical Biology Research

Investigating CDK6-Specific Transcriptional and Epigenetic Regulation

Given CP-10's >70-fold selectivity for degrading CDK6 over CDK4 (as demonstrated in Section 3, Evidence Item 2), researchers can confidently dissect the unique roles of CDK6 in gene expression programs. Unlike palbociclib, which inhibits both CDK4 and CDK6, CP-10 allows for the specific ablation of CDK6 to study its non-canonical functions in transcriptional regulation and chromatin modification, without the confounding effects of CDK4 inhibition [1].

Modeling and Overcoming Acquired Resistance to CDK4/6 Inhibitors

CP-10's proven ability to degrade both wild-type and palbociclib-resistant mutant forms of CDK6 (Section 3, Evidence Item 3) makes it an ideal tool for establishing models of CDK4/6 inhibitor resistance and for validating CDK6 degradation as a therapeutic strategy in this context. It is particularly well-suited for experiments in MM.1S (IC50 ≈10 nM) and Mino (IC50 ≈8 nM) cell lines, where its potent activity against resistant cells has been quantitatively established .

High-Confidence Target Validation and Chemical Biology Studies

The exceptional proteome-wide selectivity of CP-10, confirmed by quantitative proteomics (Section 3, Evidence Item 4), positions it as a gold-standard chemical probe for validating CDK6 as a target in novel disease models. The availability of matched negative controls (CP-9 and CP-23) further enables rigorous experimental design, allowing researchers to attribute observed phenotypes definitively to CDK6 degradation rather than off-target activity [2].

Time-Resolved Studies of CDK6-Dependent Signaling Pathways

The well-defined degradation kinetics of CP-10 (onset at 2h, complete at 6h; Section 3, Evidence Item 6) facilitate precise time-course experiments. Researchers can collect samples at predetermined intervals to map the acute and downstream signaling changes that follow CDK6 protein loss. This application is not feasible with reversible small-molecule inhibitors, where target engagement is continuous and phenotypes are rapidly reversible upon washout [3].

Application

Selection Property

Validation Focus

CDK6-specific gene regulation studies

Preferential CDK6 degradation over CDK4

CDK6-dependent transcriptional and epigenetic endpoints

CDK4/6 inhibitor resistance modeling

Degrades wild-type and resistant mutant CDK6

Cell proliferation endpoint review in resistant cell models

Target validation and chemical biology

Proteome-wide degradation selectivity

Phenotype attribution to CDK6 loss

Temporal CDK6 signaling studies

Defined degradation kinetics

Time-resolved pathway response mapping

• [1] Su S, et al. Potent and Preferential Degradation of CDK6 via Proteolysis Targeting Chimera Degraders. J Med Chem. 2019 Aug 2. View Source
• [2] Chemical Probes Portal. CP-10 Probe Page. Updated 2021-02-09. View Source
• [3] Fry DW, et al. Specific inhibition of cyclin-dependent kinase 4/6 by PD 0332991 and associated antitumor activity in human tumor xenografts. Mol Cancer Ther. 2004 Nov;3(11):1427-38. View Source